Cas no 6722-00-5 (Bishomoretinoic acid)
Bishomoretinoic acid structure
Product Name:Bishomoretinoic acid
CAS No:6722-00-5
MF:C22H30O2
MW:326.472406864166
CID:388109
Update Time:2023-08-03
Bishomoretinoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6,8,10-Undecapentaenoic acid,5,9-dimethyl-11-(2,6,6-trimethyl-1-cyclohexen-1-yl)-,(2E,4E,6E,8E,10E)-
- 9ZG6H07U1D
- Bishomoretinoic acid
- 14'-Apo-beta,psi-carotenoic acid
-
- Inchi: 1S/C22H30O2/c1-17(11-7-13-21(23)24)9-6-10-18(2)14-15-20-19(3)12-8-16-22(20,4)5/h6-7,9-11,13-15H,8,12,16H2,1-5H3,(H,23,24)/b9-6+,13-7+,15-14+,17-11+,18-10+
- InChI Key: CWAIPBKZSWRXCS-SNVHKSNESA-N
- SMILES: OC(/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)CCCC1(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 635
- XLogP3: 6.5
- Topological Polar Surface Area: 37.3
Bishomoretinoic acid Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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